Cas no 113327-82-5 (Benzene, (3-cyclopropylidenebutyl)-)

• Product name: Benzene, (3-cyclopropylidenebutyl)-
• CAS No: 113327-82-5
• MF: C₁₃H₁₆
• MW: 172.26614
• CID: 1204162
• PubChem ID: 11062885

Benzene, (3-cyclopropylidenebutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (3-cyclopropylidenebutyl)-
• 3-cyclopropylidenebutylbenzene
• DTXSID10453780
• 113327-82-5

• Inchi： InChI=1S/C13H16/c1-11(13-9-10-13)7-8-12-5-3-2-4-6-12/h2-6H,7-10H2,1H3
• InChI Key： IDUKVGJPVVRNQY-UHFFFAOYSA-N
• SMILES： CC(=C1CC1)CCC2=CC=CC=C2

Computed Properties

• Exact Mass: 172.12528
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives